molecular formula C5H2ClN3O B3364081 4-Chloroisoxazolo[5,4-D]pyrimidine CAS No. 1094507-12-6

4-Chloroisoxazolo[5,4-D]pyrimidine

Cat. No. B3364081
CAS RN: 1094507-12-6
M. Wt: 155.54 g/mol
InChI Key: SGBNMHCRFQICPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloroisoxazolo[5,4-D]pyrimidine is a chemical compound that has been studied for its potential biological applications . It is a heterocyclic compound, meaning it contains atoms of at least two different elements in its ring structure .


Synthesis Analysis

The synthesis of 4-Chloroisoxazolo[5,4-D]pyrimidine involves replacing the quinazoline ring with a new heterocycle isoxazolo[5,4-d]pyrimidine . The optimized synthesis and structure-activity relationship studies have led to the development of a novel class of TLR7 agonists based on the 6-(trifluoromethyl)isoxazolo[5,4-d]pyrimidine-4-amine scaffold .


Molecular Structure Analysis

The molecular structure of 4-Chloroisoxazolo[5,4-D]pyrimidine is characterized by the presence of a heterocyclic isoxazolo[5,4-d]pyrimidine ring . This structure is crucial for its biological activity.


Chemical Reactions Analysis

4-Chloroisoxazolo[5,4-D]pyrimidine has been studied for its potential as a selective Toll-Like Receptor 7 (TLR7) agonist . TLR7 plays a key role in the innate immune response against viral infections . The compound demonstrates high selectivity and low micromolar potencies .

Mechanism of Action

The mechanism of action of 4-Chloroisoxazolo[5,4-D]pyrimidine involves its interaction with TLR7 . Upon binding, TLR7 dimerizes and triggers the myeloid differentiation primary response protein 88 (MyD88) signaling cascade . This leads to the release and translocation of activated NF-κB or AP-1 to the nucleus, where the expression of pro-inflammatory cytokines and type I interferons is induced .

Future Directions

The future directions for the study of 4-Chloroisoxazolo[5,4-D]pyrimidine involve further exploration of its potential as a TLR7 agonist . This includes studying its potential for vaccine therapy, treatment of asthma and allergies, and as anticancer drugs .

properties

IUPAC Name

4-chloro-[1,2]oxazolo[5,4-d]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H2ClN3O/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGBNMHCRFQICPZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NOC2=C1C(=NC=N2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H2ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70655788
Record name 4-Chloro[1,2]oxazolo[5,4-d]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70655788
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

155.54 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloroisoxazolo[5,4-D]pyrimidine

CAS RN

1094507-12-6
Record name 4-Chloro[1,2]oxazolo[5,4-d]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70655788
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
4-Chloroisoxazolo[5,4-D]pyrimidine
Reactant of Route 2
Reactant of Route 2
4-Chloroisoxazolo[5,4-D]pyrimidine
Reactant of Route 3
4-Chloroisoxazolo[5,4-D]pyrimidine
Reactant of Route 4
4-Chloroisoxazolo[5,4-D]pyrimidine
Reactant of Route 5
Reactant of Route 5
4-Chloroisoxazolo[5,4-D]pyrimidine
Reactant of Route 6
4-Chloroisoxazolo[5,4-D]pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.